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Compound of Interest

Compound Name: Praseodymium(lll) isopropoxide

Cat. No.: B095675

Application Notes and Protocols:
Praseodymium(lll) Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of
Praseodymium(lll) isopropoxide, a moisture-sensitive organometallic compound. The
protocols outlined below are essential for maintaining the integrity of the material and ensuring
laboratory safety.

Compound Information

Praseodymium(lll) isopropoxide, with the chemical formula Pr(OCH(CH?s)z2)s, is a rare earth
alkoxide that typically appears as a yellow-green solid powder.[1][2] It is recognized for its utility
as a precursor in the synthesis of various praseodymium-containing materials, including
ceramics and catalysts.[1] Its bulky isopropoxide ligands contribute to its reactivity and stability.

[1]

Physical and Chemical Properties

Quantitative data for Praseodymium(lll) isopropoxide is not extensively reported in the
literature. The following table summarizes the available information.
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Property Value Source
Molecular Formula CoH2103Pr [1]
Molecular Weight 318.17 g/mol N/A
Appearance Yellow to green solid powder [11[2]
Melting Point Sublimes at 175°C under 0.04 3]
mm Hg vacuum
Boiling Point 175°C at 0.04 mm Hg [4]
Solubility Soluble in organic solvents [1]

Moisture Sensitivity

Highly sensitive; hydrolyzes to
form praseodymium hydroxide

and isopropanol

[1]

Safety and Handling Precautions

Praseodymium(lll) isopropoxide is an air- and moisture-sensitive compound that requires

careful handling to prevent decomposition and ensure user safety. Inhalation or ingestion

should be avoided.[1]

Personal Protective Equipment (PPE)

When handling Praseodymium(lll) isopropoxide, the following PPE is mandatory:

atmosphere, a NIOSH-approved respirator is necessary.

Eye Protection: Chemical safety goggles or a face shield.

Body Protection: A flame-retardant lab coat.

Engineering Controls

Hand Protection: Impermeable gloves (e.g., nitrile or neoprene).

Respiratory Protection: In case of dust formation or handling outside of a controlled
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Due to its sensitivity to air and moisture, Praseodymium(lll) isopropoxide must be handled
under an inert atmosphere.

e Glovebox: A glovebox with an argon or nitrogen atmosphere is the preferred environment for
manipulating this compound.

e Schlenk Line: If a glovebox is unavailable, standard Schlenk line techniques with a dry, inert
gas (argon or nitrogen) are required for all transfers and reactions.

The logical workflow for handling this air-sensitive reagent is depicted in the diagram below.
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Workflow for Handling Praseodymium(lll) Isopropoxide

Preparation

Don Appropriate PPE

;

Prepare Inert Atmosphere (Glovebox/Schlenk Line)

;

Oven-Dry and Cool Glassware Under Inert Gas

Handling & Transfer

Transfer Compound Under Inert Atmosphere

;

Dissolve in Anhydrous Solvent

Reaction & Quenching

Perform Reaction Under Inert Atmosphere

;

Carefully Quench Reaction

Cleanup & Storage

Decontaminate Glassware

;

Store in a Tightly Sealed Container Under Inert Gas
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State Diagram for Praseodymium(lil) Isopropoxide Handling
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Reaction Precursor

Decomposed Product

(Pr(OH)3 + iPrOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage procedures for Praseodymium(lil)
isopropoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095675#handling-and-storage-procedures-for-
praseodymiume-iii-isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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